3-(Morpholin-4-yl)bicyclo[1.1.1]pentan-1-amine dihydrochloride

• IUPAC Name: 3-morpholin-4-ylbicyclo[1.1.1]pentan-1-amine;dihydrochloride
• InChI: InChI=1S/C9H16N2O.2ClH/c10-8-5-9(6-8,7-8)11-1-3-12-4-2-11;;/h1-7,10H2;2*1H
• InChI Key: ZXCXRKBRWMTFDK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C23CC(C2)(C3)N.Cl.Cl
• Molecular Formula: C9H18Cl2N2O
• Molecular Weight: 241.16 g/mol

Description

This compound is a derivative of bicyclo[1.1.1]pentane (BCP), which is the simplest member of the bicyclic bridged compounds family. It has been used as a precursor in the synthesis of a potent quinolone antibacterial agent.

Synthesis Analysis

The synthesis of BCP derivatives has been extensively investigated over the past three decades. The BCP motif has emerged within drug discovery as a valuable bioisostere for internal alkynes, tert-butyl groups, and mono-substituted/1,4-disubstituted arenes. Carbene insertion into the central bond of bicyclo[1.1.0]butanes, and nucleophilic/radical addition across the central bond of [1.1.1]propellanes, have emerged as the two most practical and scalable methods.

Molecular Structure Analysis

The molecular structure of BCP consists of three rings of four carbon atoms each. It is a highly strained molecule.

Future Directions

The BCP motif has been found to make a lead oral drug compound “more developable” and correlates positively with clinical success. Increasing the solubility and potency of a medicine can reduce the therapeutic dose required, potentially avoiding drug-drug interactions and drug-induced liver injury through metabolic activation. This work should ease the transition of BCP-containing bioactive compounds to clinical candidates, and subsequently to drugs.

Mechanism of Action

Target of Action

It’s known that bicyclo[111]pentane derivatives have been used in drug discovery as valuable bioisosteres for internal alkynes, tert-butyl groups, and mono-substituted/1,4-disubstituted arenes .

Mode of Action

The bicyclo[111]pentane (BCP) motif in the compound adds three-dimensional character and saturation to compounds . This could potentially enhance their potency, selectivity, and pharmacokinetic profile .

Biochemical Pathways

The bcp motif has been found to increase or equal solubility, potency, and metabolic stability of lead compounds .

Pharmacokinetics

Increasing the solubility and potency of a medicine can reduce the therapeutic dose required, potentially avoiding drug-drug interactions and drug-induced liver injury through metabolic activation .

Result of Action

The bcp motif has been found to decrease non-specific binding of lead compounds .

Action Environment

The bcp motif’s ability to add three-dimensional character and saturation to compounds suggests that it may have enhanced stability in various environments .